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Compound of Interest

Compound Name: 10-Hydroxyoctadecanoyl-CoA

Cat. No.: B15622100

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Hydroxyoctadecanoyl-CoA is the activated form of 10-hydroxyoctadecanoic acid (10-
HSA), a hydroxylated long-chain fatty acid. 10-HSA is a known microbial metabolite produced
from the hydration of oleic acid by various gut bacteria.[1] It is absorbed by the host and can be
found in various tissues, where it is involved in lipid metabolism.[1] Notably, 10-HSA acts as a
ligand for Peroxisome Proliferator-Activated Receptor alpha (PPARQ), a key regulator of lipid
homeostasis.[1] The conversion of 10-HSA to its CoA ester by long-chain acyl-CoA synthetases
is a critical step for its entry into metabolic pathways such as peroxisomal -oxidation.[1][2][3]
[4] Given its role in metabolic regulation, accurate quantification of 10-Hydroxyoctadecanoyl-
CoA is essential for understanding its physiological and pathological significance.

This document provides a detailed protocol for the quantification of 10-Hydroxyoctadecanoyl-
CoA in biological samples using Liquid Chromatography with tandem Mass Spectrometry (LC-
MS/MS), a highly sensitive and specific method for the analysis of long-chain fatty acyl-CoAs.

Metabolic Pathway of 10-Hydroxyoctadecanoyl-CoA

The metabolic pathway involving 10-Hydroxyoctadecanoyl-CoA begins with the microbial
conversion of oleic acid to 10-hydroxyoctadecanoic acid in the gut. Following absorption, 10-
hydroxyoctadecanoic acid is activated to 10-Hydroxyoctadecanoyl-CoA, which can then enter
peroxisomal (3-oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15622100?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1240662
https://pmc.ncbi.nlm.nih.gov/articles/PMC2826524/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2826524/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5474144/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5474144/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9494924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9494924/
https://www.benchchem.com/product/b15622100#analytical-standards-for-10-hydroxyoctadecanoyl-coa-quantification
https://www.benchchem.com/product/b15622100#analytical-standards-for-10-hydroxyoctadecanoyl-coa-quantification
https://www.benchchem.com/product/b15622100#analytical-standards-for-10-hydroxyoctadecanoyl-coa-quantification
https://www.benchchem.com/product/b15622100#analytical-standards-for-10-hydroxyoctadecanoyl-coa-quantification
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15622100?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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